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SNIPER(ABL)-033: Available Information

The table below consolidates the key technical details found in the search results:

Attribute Description

Name SNIPER(ABL)-033 [1] [2] [3]

CAS Number  2222354-18-7 [2] [3]

Category PROTAC / SNIPER (Specific and Nongenetic IAP-dependent Protein Eraser) [1] [3]

Target Protein BCR-ABL fusion oncoprotein [2] [3]

Degradation 0.3 uM [2]
DCso

Target Ligand HG-7-85-01 (an ABL kinase inhibitor) [2]

E3 Ligase A derivative of LCL161 (an IAP antagonist) [2]
Ligand
Linker A PEG-based linker connecting the two ligands [2]

Mechanism of A heterobifunctional molecule that recruits inhibitor of apoptosis proteins (IAPs, a
Action class of E3 ubiquitin ligases) to the BCR-ABL protein, leading to its ubiquitination and
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degradation by the proteasome [4] [1] [3].

Mechanism of Action Workflow

The following diagram illustrates the general degradation mechanism of SNIPERs, as described in the

literature [4] [3]. This workflow is applicable to SNIPER(ABL)-033.
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The diagram shows how SNIPER(ABL)-033 acts as a molecular bridge, bringing the IAP E3 ligase and the
BCR-ABL target protein into proximity. This leads to the ubiquitination of BCR-ABL and its subsequent

Proteasome

Click to download full resolution via product page

recognition and degradation by the proteasome [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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